rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans
Description
“rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans” is a chemical compound with the molecular formula C12H19NO3 . It is a variant of the rac-tert-butyl (3R,4S)-3-ethynyl-4-methoxypyrrolidine-1-carboxylate .
Molecular Structure Analysis
The molecular structure of “rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans” is defined by its molecular formula C12H19NO3 . The InChI code for this compound is 1S/C12H19NO3/c1-6-9-7-13 (8-10 (9)15-5)11 (14)16-12 (2,3)4/h1,9-10H,7-8H2,2-5H3/t9-,10-/m1/s1 .Physical And Chemical Properties Analysis
The molecular weight of “rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans” is 225.28 . Unfortunately, other specific physical and chemical properties were not available in the sources I found .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans involves the addition of an ethynyl group to a pyrrolidine ring, followed by the introduction of a tert-butyl group and a carboxylate group. The stereochemistry of the product is controlled by the starting materials and the reaction conditions.", "Starting Materials": [ "3-hydroxypyrrolidine", "tert-butyl acetylene", "diethyl azodicarboxylate", "triethylamine", "acetic acid", "sodium bicarbonate", "ethyl acetate", "brine" ], "Reaction": [ "Step 1: Protection of the hydroxyl group in 3-hydroxypyrrolidine with diethyl azodicarboxylate and triethylamine to form the corresponding azo compound.", "Step 2: Addition of tert-butyl acetylene to the azo compound in the presence of a palladium catalyst to form the corresponding ethynyl compound.", "Step 3: Deprotection of the azo group with acetic acid and sodium bicarbonate to form the free hydroxyl group.", "Step 4: Protection of the hydroxyl group with tert-butyl chloroformate and triethylamine to form the corresponding tert-butyl carbonate.", "Step 5: Esterification of the carboxylic acid with tert-butyl carbonate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the desired product, rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans.", "Step 6: Purification of the product by extraction with ethyl acetate and washing with brine." ] } | |
CAS RN |
1242166-85-3 |
Product Name |
rac-tert-butyl (3R,4S)-3-ethynyl-4-hydroxypyrrolidine-1-carboxylate, trans |
Molecular Formula |
C11H17NO3 |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
